molecular formula C4H3ClF2N2O B6151043 2-(chloromethyl)-5-(difluoromethyl)-1,3,4-oxadiazole CAS No. 1094709-35-9

2-(chloromethyl)-5-(difluoromethyl)-1,3,4-oxadiazole

Cat. No. B6151043
CAS RN: 1094709-35-9
M. Wt: 168.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(chloromethyl)-5-(difluoromethyl)-1,3,4-oxadiazole” is a type of organic compound that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom . The compound also contains a chloromethyl group (-CH2Cl) and a difluoromethyl group (-CHF2), attached to different carbon atoms of the oxadiazole ring .


Synthesis Analysis

While specific synthesis methods for this compound are not available, difluoromethylation is a common process in organic chemistry, often used to introduce a difluoromethyl group into a molecule . This process typically involves the use of difluoromethylation reagents and can be achieved through various methods, including electrophilic, nucleophilic, radical, and cross-coupling methods .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many oxadiazole derivatives exhibit biological activity and are used in medicinal chemistry as antimicrobial, antiviral, anti-inflammatory, and anticancer agents .

Future Directions

The future directions for research on this compound could involve exploring its potential uses in various fields, such as medicinal chemistry, based on its oxadiazole ring and difluoromethyl group . Further studies could also focus on developing efficient synthesis methods for this compound and similar compounds.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethyl)-5-(difluoromethyl)-1,3,4-oxadiazole involves the reaction of difluoromethylamine with glyoxal to form 5-(difluoromethyl)-1,3,4-oxadiazole-2-carbaldehyde, which is then reacted with chloromethyl methyl ether to yield the final product.", "Starting Materials": [ "Glyoxal", "Difluoromethylamine", "Chloromethyl methyl ether" ], "Reaction": [ "Step 1: Difluoromethylamine is reacted with glyoxal in the presence of a catalyst such as acetic acid to form 5-(difluoromethyl)-1,3,4-oxadiazole-2-carbaldehyde.", "Step 2: 5-(Difluoromethyl)-1,3,4-oxadiazole-2-carbaldehyde is then reacted with chloromethyl methyl ether in the presence of a base such as potassium carbonate to yield 2-(chloromethyl)-5-(difluoromethyl)-1,3,4-oxadiazole." ] }

CAS RN

1094709-35-9

Product Name

2-(chloromethyl)-5-(difluoromethyl)-1,3,4-oxadiazole

Molecular Formula

C4H3ClF2N2O

Molecular Weight

168.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.